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Compound of Interest

Compound Name: Suberylglycine-d2

Cat. No.: B12413441

This document provides immediate safety and logistical information for the proper disposal of
Suberylglycine-d2, catering to researchers, scientists, and professionals in drug development.
The following procedures are based on general best practices for laboratory chemical waste
management and available data for structurally similar compounds.

Disclaimer: No specific Safety Data Sheet (SDS) with comprehensive disposal instructions for
Suberylglycine-d2 was found. However, an SDS for the closely related compound,
Suberylglycine-d4, classifies it as not a hazardous substance or mixture. Similarly, an SDS for
N-Suberylglycine-2,2-d2 indicates it is not flammable or combustible, though it recommends
standard laboratory personal protective equipment.[1] Therefore, it is reasonable to handle
Suberylglycine-d2 as a non-hazardous solid organic chemical. Crucially, all laboratory
personnel must consult their institution's Environmental Health and Safety (EHS) office and
adhere to local, state, and federal regulations for final disposal verification.

Key Chemical Data

For easy reference, the following table summarizes the essential identification information for
Suberylglycine-d2.
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Chemical Name

Suberylglycine-d2

Synonyms

8-[(Carboxymethyl-d2)amino]-8-oxooctanoic

acid, Suberyl glycine-d2

CAS Number

1219799-02-6

Molecular Formula

C10D2H15NO5

Molecular Weight

233.258 g/mol

Recommended Disposal Protocol

The following step-by-step protocol outlines the recommended disposal procedure for

Suberylglycine-d2, assuming it is treated as a non-hazardous solid chemical waste.

Personnel Protective Equipment (PPE):

o Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and

chemical-resistant gloves.

Disposal Steps:

« Initial Assessment: Confirm that the Suberylglycine-d2 waste is not mixed with any

hazardous materials, such as flammable solvents, corrosive chemicals, or toxic substances.

If the waste is contaminated, it must be treated as hazardous waste.

e Containerization:

o Place the solid Suberylglycine-d2 waste in a chemically compatible, leak-proof primary

container. The original product container is often suitable.

o Ensure the container is securely sealed.

e Labeling:
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o Clearly label the primary container with "Suberylglycine-d2" and "Non-Hazardous
Waste".

o Place the sealed primary container into a larger, durable secondary container for transport.

o Label the outer container as "Non-Hazardous Laboratory Waste".[2]

¢ Institutional Procedure:

o Follow your institution's specific procedures for the disposal of non-hazardous solid waste.
[3][4][5] This may involve placing the securely packaged and labeled waste in a
designated collection area for routine pickup by facilities management or EHS.

o Do not dispose of chemical waste in regular office or breakroom trash receptacles.
e Documentation:

o Maintain a record of the disposal, including the chemical name, quantity, and date of
disposal, in accordance with your laboratory's standard operating procedures.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Suberylglycine-d2.
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Caption: Disposal decision workflow for Suberylglycine-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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